Cas no 2034201-62-0 (2-(2-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}pyrrolidin-1-yl)-1,3-benzoxazole)

• Product Name: 2-(2-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}pyrrolidin-1-yl)-1,3-benzoxazole
• CAS No: 2034201-62-0
• MF: C₂₂H₃₁N₃O₂S
• MW: 401.565444231033
• CID: 6189536
• PubChem ID: 119105815
• Update Time: 2025-07-27

2-(2-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}pyrrolidin-1-yl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}pyrrolidin-1-yl)-1,3-benzoxazole
• F6562-6024
• 2034201-62-0
• [1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]-[2-(tert-butylsulfanylmethyl)piperidin-1-yl]methanone
• 2-(2-{2-[(tert-butylsulfanyl)methyl]piperidine-1-carbonyl}pyrrolidin-1-yl)-1,3-benzoxazole
• (1-(benzo[d]oxazol-2-yl)pyrrolidin-2-yl)(2-((tert-butylthio)methyl)piperidin-1-yl)methanone
• AKOS026699688

• Inchi： 1S/C22H31N3O2S/c1-22(2,3)28-15-16-9-6-7-13-24(16)20(26)18-11-8-14-25(18)21-23-17-10-4-5-12-19(17)27-21/h4-5,10,12,16,18H,6-9,11,13-15H2,1-3H3
• InChI Key： CONGLJXIRUOSQB-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)CC1CCCCN1C(C1CCCN1C1=NC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 401.21369841g/mol
• Monoisotopic Mass: 401.21369841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-(2-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}pyrrolidin-1-yl)-1,3-benzoxazole

Introduction to 2-(2-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}pyrrolidin-1-yl)-1,3-benzoxazole (CAS No. 2034201-62-0)

2-(2-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}pyrrolidin-1-yl)-1,3-benzoxazole (CAS No. 2034201-62-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in the development of novel therapeutic agents. The structural complexity of this molecule, characterized by its piperidine and benzoxazole moieties, positions it as a potential candidate for further exploration in drug discovery pipelines.

The molecular framework of 2-(2-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}pyrrolidin-1-yl)-1,3-benzoxazole incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tert-butylsulfanyl group enhances the steric bulk and lipophilicity of the molecule, which can influence its pharmacokinetic behavior. Additionally, the piperidine ring is a common pharmacophore in drug design due to its ability to interact with biological targets such as enzymes and receptors. The benzoxazole moiety further enriches the molecular scaffold, providing additional opportunities for hydrogen bonding and hydrophobic interactions with biological targets.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The compound CAS No. 2034201-62-0 has been studied for its potential role in inhibiting key enzymes involved in inflammatory and metabolic disorders. Preliminary studies suggest that this molecule may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in the pathogenesis of inflammation.

One of the most compelling aspects of 2-(2-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}pyrrolidin-1-yl)-1,3-benzoxazole is its structural similarity to known bioactive compounds. This similarity allows researchers to leverage existing knowledge about pharmacophores and binding interactions to predict potential mechanisms of action. For instance, the piperidine ring is frequently found in drugs targeting central nervous system disorders, while benzoxazole derivatives have shown promise in anticancer and anti-inflammatory applications. By combining these motifs, the compound may offer a synergistic effect that enhances therapeutic efficacy.

The synthesis of CAS No. 2034201-62-0 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the piperidine-carbonyl linkage and the introduction of the tert-butylsulfanyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoxazole ring efficiently. These synthetic strategies highlight the compound's complexity and underscore the expertise required to produce it on a scalable basis.

From a computational chemistry perspective, 2-(2-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}pyrrolidin-1-yl)-1,3-benzoxazole has been subjected to molecular docking studies to evaluate its binding affinity to various biological targets. These studies have provided insights into potential binding modes and interactions with proteins such as kinases and transcription factors. The results suggest that this compound may interfere with signaling pathways relevant to cancer progression and neurodegenerative diseases.

Preclinical studies have begun to explore the pharmacological profile of CAS No. 2034201-62-0, focusing on its safety profile and preliminary efficacy in animal models. Initial findings indicate that the compound exhibits moderate solubility in aqueous solutions, which is favorable for formulation development. Additionally, preliminary toxicity studies have shown no significant adverse effects at tested doses, paving the way for further clinical investigation.

The role of benzoxazole derivatives in medicinal chemistry cannot be overstated. These heterocyclic compounds have demonstrated versatility in targeting a wide range of diseases due to their ability to engage multiple binding sites on biological macromolecules. The incorporation of functional groups such as hydroxyl or carboxylic acid moieties into benzoxazole scaffolds can further modulate their pharmacological properties, enhancing both potency and selectivity.

In conclusion, CAS No. 2034201-62-0, or 2-(2-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}pyrrolidin-1-yl)-1,3-benzoxazole, represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive molecule for future clinical trials. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.